Cas no 162045-29-6 (1-Boc-4-(2-hydroxymethylphenylamino)piperidine)

• Product Name: 1-Boc-4-(2-hydroxymethylphenylamino)piperidine
• CAS No: 162045-29-6
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• MDL: MFCD09753800
• CID: 109876
• PubChem ID: 10780997
• Update Time: 2025-06-10

1-Boc-4-(2-hydroxymethylphenylamino)piperidine Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-((2-(hydroxymethyl)phenyl)amino)piperidine-1-carboxylate
• 1-Boc-4-(2-hydroxymethylphenylamino)piperidine
• 1-Piperidinecarboxylicacid, 4-[[2-(hydroxymethyl)phenyl]amino]-, 1,1-dimethylethyl ester
• 4-(2-Hydroxymethyl-phenylamino)-piperidine-1-carboxylic acid tert-butyl ester
• 1-(tert-Butoxycarbonyl)-4-[(2-hydroxymethylphenyl)amino]piperidine
• 1-BOC-4-(2-HYDROXYMETHYL-PHENYLAMINO)-PIPERIDINE
• 1-t-Butyloxycarbonyl-4-((2-hydroxymethyl)-phenylamino) piperidine
• 1-t-Butyloxycarbonyl-4-((2-hydroxy-methyl)-phenylamino)piperidine
• AG-E-11798
• AK-28236
• CTK4D1062
• KB-11444
• SureCN6249997
• tert-butyl 4-[2-(hydroxymethyl)anilino]piperidine-1-carboxylate
• tert-butyl-4-(2-(hydroxymethyl)phenylamino)piperidine-1-carboxylate
• 1-boc-4-[[2-(hydroxymethyl)phenyl]amino]-piperidine
• FT-0693983
• 162045-29-6
• AB91590
• JYEZFXKKAYQZOC-UHFFFAOYSA-N
• A918896
• tert-Butyl4-((2-(hydroxymethyl)phenyl)amino)piperidine-1-carboxylate
• DTXSID10444855
• AKOS015918310
• SCHEMBL6249997
• CS-0199742
• AS-30398
• TERT-BUTYL 4-{[2-(HYDROXYMETHYL)PHENYL]AMINO}PIPERIDINE-1-CARBOXYLATE
• DB-064431

• MDL： MFCD09753800
• Inchi： 1S/C17H26N2O3/c1-17(2,3)22-16(21)19-10-8-14(9-11-19)18-15-7-5-4-6-13(15)12-20/h4-7,14,18,20H,8-12H2,1-3H3
• InChI Key： JYEZFXKKAYQZOC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)NC1C=CC=CC=1CO)=O

Computed Properties

• Exact Mass: 306.19400
• Monoisotopic Mass: 306.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• Density: 1.163
• Boiling Point: 466.398°C at 760 mmHg
• Flash Point: 235.869°C
• Refractive Index: 1.575
• PSA: 61.80000
• LogP: 3.00120

1-Boc-4-(2-hydroxymethylphenylamino)piperidine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 1-Boc-4-(2-hydroxymethylphenylamino)piperidine

Introduction to Compound CAS No. 162045-29-6: 1-Boc-4-(2-Hydroxymethylphenylamino)Piperidine

The compound CAS No. 162045-29-6, commonly referred to as 1-Boc-4-(2-hydroxymethylphenylamino)piperidine, is a significant molecule in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The piperidine ring, a six-membered saturated heterocycle containing one nitrogen atom, serves as the core structure of this molecule. The Boc (tert-butoxycarbonyl) protecting group is attached to the nitrogen atom, while the phenylamino group with a hydroxymethyl substituent is connected at the 4-position of the piperidine ring.

Recent studies have highlighted the importance of piperidine derivatives in various therapeutic areas, including central nervous system disorders, cardiovascular diseases, and cancer. The Boc group plays a crucial role in protecting the amine during synthesis, ensuring the stability and purity of the compound. This protection strategy is widely employed in peptide synthesis and complex molecule construction, underscoring its significance in modern organic chemistry.

The hydroxymethylphenylamino substituent introduces additional functionality to the molecule, enhancing its potential for bioactivity. Hydroxymethyl groups are known for their ability to participate in hydrogen bonding, which can influence the compound's solubility, stability, and interaction with biological targets. Recent research has explored the role of such substituents in modulating pharmacokinetic properties and improving drug delivery systems.

In terms of synthesis, 1-Boc-4-(2-hydroxymethylphenylamino)piperidine can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired scale of production. Optimization studies have focused on improving yield and purity, often employing catalytic systems or microwave-assisted techniques to accelerate reaction rates.

From a biological standpoint, this compound has shown promise in preclinical models. Its ability to interact with specific protein targets has been investigated using techniques such as X-ray crystallography and molecular docking simulations. These studies provide insights into its potential as a lead compound for drug development.

Looking ahead, further research into 1-Boc-4-(2-hydroxymethylphenylamino)piperidine will likely focus on its pharmacological profile, including toxicity studies and efficacy evaluations in relevant disease models. The integration of advanced computational tools with experimental approaches will be essential for unlocking its full therapeutic potential.

In conclusion, CAS No. 162045-29-6 represents a valuable addition to the arsenal of compounds being explored for their medicinal properties. Its unique structure and functional groups position it as a promising candidate for future drug discovery efforts.